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Compound of Interest

Compound Name: Hydroxyomeprazole

Cat. No.: B127751 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling Hydroxyomeprazole, a metabolite of Omeprazole. The

following procedural guidance is designed to be a preferred source for laboratory safety and

chemical handling, fostering a culture of safety and trust.

Hazard Identification and Personal Protective
Equipment
Hydroxyomeprazole is classified as a hazardous substance with the following risk profile:

Hazard Classification GHS Code Description

Skin Irritation (Category 2) H315 Causes skin irritation.[1]

Serious Eye Irritation

(Category 2A)
H319

Causes serious eye irritation.

[1]

Specific Target Organ Toxicity -

Single Exposure (Category 3)
H335

May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE):
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To mitigate the risks associated with handling Hydroxyomeprazole, the following personal

protective equipment is mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Eye and Face Protection: Use safety glasses with side-shields or chemical safety goggles.[2]

Skin and Body Protection: A laboratory coat or gown should be worn to prevent skin contact.

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

certified N95 or N100 respirator is recommended.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.

2. Safe Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Weigh the solid compound in a ventilated balance enclosure if available.

Prepare solutions in a fume hood.

Keep the container tightly sealed when not in use.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
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Protect from light.[4]

4. Spill Management:

In case of a spill, evacuate the area.

Wear the appropriate PPE as outlined above.

For solid spills, carefully sweep up the material to avoid generating dust and place it into a

suitable, labeled container for disposal.[4]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable detergent and water.

5. First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation persists, consult a physician.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Disposal Plan
Proper disposal of Hydroxyomeprazole and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Characterization:

Hydroxyomeprazole waste should be considered hazardous chemical waste.
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2. Container Management:

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatible.

3. Disposal Procedure:

Dispose of the waste through a licensed hazardous waste disposal company.

Do not dispose of it down the drain or in the regular trash.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.

For unused or expired material, if a drug take-back program is not available, the FDA

recommends mixing the compound (do not crush tablets or capsules) with an unappealing

substance like dirt or cat litter, placing it in a sealed plastic bag, and then disposing of it in

the household trash.[6] However, for a laboratory setting, disposal as hazardous waste is the

preferred method.

Omeprazole Metabolic Pathway
Hydroxyomeprazole is a primary metabolite of Omeprazole, formed mainly in the liver through

the action of cytochrome P450 enzymes. Understanding this pathway is crucial for drug

metabolism and development studies.

Omeprazole

5-Hydroxyomeprazole
CYP2C19 (major)
CYP3A4 (minor)

Omeprazole SulfoneCYP3A4

Other Metabolites

CYP2C19
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Caption: Metabolic pathway of Omeprazole to its major metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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